Cas no 1805276-00-9 (5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1805276-00-9
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4799245
• Update Time: 2025-05-26

5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO/c8-3-1-4(7(10)11)5(6(9)13)12-2-3/h1-2,7H
• InChI Key： QKHZBKBRKFCVFJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)Cl)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride

Comprehensive Overview of 5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805276-00-9)

5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805276-00-9) is a highly specialized chemical intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and carbonyl chloride functional groups. Its molecular structure, C7H3Cl2F2NO, offers versatile reactivity, making it invaluable for synthesizing advanced bioactive molecules. Researchers and industries prioritize this compound due to its role in developing next-generation pesticides and pharmaceutical precursors, aligning with the growing demand for sustainable crop protection and precision medicine.

The synthesis of 5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride involves multi-step halogenation and fluorination processes, ensuring high purity for critical applications. Recent advancements in green chemistry have spurred interest in optimizing its production to reduce environmental impact—a topic frequently searched in AI-driven chemical research platforms. Its stability under controlled conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhance its utility in heterocyclic compound development, addressing trending queries like "eco-friendly fluorinated intermediates."

In pharmaceuticals, this compound serves as a key building block for kinase inhibitors and antiviral agents, reflecting the surge in global interest for targeted therapies. Analytical techniques such as HPLC and NMR are essential for quality validation, a detail often highlighted in SEO-optimized technical discussions. Additionally, its agrochemical applications include formulating low-toxicity fungicides, resonating with searches like "sustainable pest control solutions 2024."

Storage and handling of CAS No. 1805276-00-9 require anhydrous environments to prevent hydrolysis, a precautionary measure emphasized in laboratory safety guidelines. The compound’s patent landscape is another hot topic, with innovators exploring its derivatives to expand IP portfolios—frequently queried in competitive intelligence databases. Regulatory compliance with REACH and FDA standards further underscores its commercial viability.

Future prospects for 5-Chloro-3-(difluoromethyl)pyridine-2-carbonyl chloride include potential roles in material science, such as designing fluorinated polymers for electronics. This aligns with emerging trends like "smart agriculture chemicals" and "bioactive material innovation," frequently cited in academic journals and industry reports. Its integration into high-throughput screening workflows also positions it as a candidate for AI-aided drug discovery—a rapidly growing niche in computational chemistry.

In summary, the strategic importance of CAS No. 1805276-00-9 spans multiple high-growth sectors, driven by its structural versatility and alignment with sustainability goals. By addressing frequently searched terms like "fluoropyridine applications" and "safe chemical intermediates," this overview bridges technical expertise with contemporary market demands, enhancing its search engine visibility while maintaining rigorous scientific accuracy.